Cas no 2228889-92-5 (3-(2,2-difluoropropyl)pyrrolidin-3-ol)

• Product Name: 3-(2,2-difluoropropyl)pyrrolidin-3-ol
• CAS No: 2228889-92-5
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6301982
• PubChem ID: 165777346
• Update Time: 2025-05-21

3-(2,2-difluoropropyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoropropyl)pyrrolidin-3-ol
• EN300-2007329
• 2228889-92-5

• Inchi： 1S/C7H13F2NO/c1-6(8,9)4-7(11)2-3-10-5-7/h10-11H,2-5H2,1H3
• InChI Key： UHCLSQLPVREVOB-UHFFFAOYSA-N
• SMILES： FC(C)(CC1(CNCC1)O)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2,2-difluoropropyl)pyrrolidin-3-ol

Comprehensive Overview of 3-(2,2-difluoropropyl)pyrrolidin-3-ol (CAS No. 2228889-92-5): Properties, Applications, and Industry Insights

The chemical compound 3-(2,2-difluoropropyl)pyrrolidin-3-ol (CAS No. 2228889-92-5) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. This fluorinated pyrrolidine derivative combines a pyrrolidine core with a difluoropropyl side chain, offering distinct physicochemical properties that make it valuable in drug discovery and material science. As the demand for fluorinated building blocks surges, this compound stands out for its potential in modulating bioavailability and metabolic stability—key factors driving modern small-molecule therapeutics development.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like 3-(2,2-difluoropropyl)pyrrolidin-3-ol. Computational studies highlight its role as a conformationally constrained scaffold, frequently searched in connection with protease inhibitors and CNS-targeting agents. The difluoromethyl group (–CF₂–) enhances lipophilicity while maintaining metabolic resistance, addressing common challenges in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

Synthetic routes to CAS 2228889-92-5 typically involve asymmetric hydrogenation or reductive amination strategies, with recent literature emphasizing catalytic enantioselective methods. Industry reports indicate growing adoption in preclinical candidates, particularly for G-protein-coupled receptor (GPCR) modulators. Its chiral hydroxyl group enables diverse derivatization, making it a preferred intermediate for structure-activity relationship (SAR) studies—a frequent search term among medicinal chemists.

Environmental and regulatory considerations position 3-(2,2-difluoropropyl)pyrrolidin-3-ol favorably compared to traditional halogenated compounds. Its selective fluorination pattern reduces ecological persistence concerns while maintaining efficacy, aligning with sustainable chemistry principles. Analytical characterization via LC-MS and NMR (particularly ¹⁹F-NMR) confirms high purity (>98%), meeting stringent ICH guidelines for pharmaceutical intermediates.

Emerging applications extend beyond life sciences. Materials researchers explore its utility in fluorinated liquid crystals and polymeric electrolytes, capitalizing on the polar hydrophobicity imparted by its gem-difluoro motif. Patent analyses reveal innovative uses in OLED materials and ion-conductive membranes, reflecting cross-disciplinary relevance. These developments respond to frequent queries about "fluorine in functional materials" across scientific databases.

Quality control protocols for CAS 2228889-92-5 emphasize genotoxic impurity monitoring and residual solvent analysis, addressing industry pain points in ICH Q3D compliance. Stability studies demonstrate excellent shelf-life under inert conditions, though precautions against hydrolysis of the hemiaminal moiety are recommended—a practical insight often sought in process chemistry forums.

Market intelligence suggests expanding commercial availability of 3-(2,2-difluoropropyl)pyrrolidin-3-ol, with suppliers offering kilogram-scale GMP batches to support clinical-stage development. Cost optimization through flow chemistry approaches remains an active research area, reflecting the compound's transition from exploratory reagent to development-phase intermediate. These dynamics make it a recurring subject in "cost-effective fluorination" literature searches.

Future prospects hinge on advancing biocatalytic fluorination techniques and late-stage functionalization methodologies. The compound's stereochemical versatility positions it as a testbed for C–F bond activation studies—an area gaining traction in organofluorine chemistry circles. As FDA-approved fluorinated drugs continue rising (now exceeding 30% of new molecular entities), 2228889-92-5 exemplifies the strategic value of carefully engineered fluorine pharmacophores in modern drug discovery pipelines.